Cas no 1784025-97-3 (4-(aminomethyl)-1-benzylpiperidine-4-carboxylic acid)

• Product Name: 4-(aminomethyl)-1-benzylpiperidine-4-carboxylic acid
• CAS No: 1784025-97-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5152442
• PubChem ID: 82665147
• Update Time: 2025-06-08

4-(aminomethyl)-1-benzylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-(aminomethyl)-1-(phenylmethyl)-
• 4-(aminomethyl)-1-benzylpiperidine-4-carboxylic acid

• Inchi： 1S/C14H20N2O2/c15-11-14(13(17)18)6-8-16(9-7-14)10-12-4-2-1-3-5-12/h1-5H,6-11,15H2,(H,17,18)
• InChI Key： AIYNKZFCCGADHX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(CN)(C(O)=O)CC1

Additional information on 4-(aminomethyl)-1-benzylpiperidine-4-carboxylic acid

Recent Advances in the Study of 4-(Aminomethyl)-1-benzylpiperidine-4-carboxylic Acid (CAS: 1784025-97-3)

The compound 4-(aminomethyl)-1-benzylpiperidine-4-carboxylic acid (CAS: 1784025-97-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 4-(aminomethyl)-1-benzylpiperidine-4-carboxylic acid, which make it a promising candidate for targeting specific biological pathways. The compound's piperidine core and benzyl substitution have been shown to interact with various receptors and enzymes, suggesting its utility in the development of novel therapeutics for neurological and inflammatory disorders.

One of the key advancements in the study of this compound is its synthesis via a multi-step organic reaction pathway, which has been optimized for high yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. These methodological improvements have facilitated further exploration of the compound's pharmacological properties.

In vitro and in vivo studies have demonstrated that 4-(aminomethyl)-1-benzylpiperidine-4-carboxylic acid exhibits significant activity in modulating neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) and glutamate receptors. These findings suggest potential applications in the treatment of anxiety, epilepsy, and neurodegenerative diseases. Additionally, the compound has shown anti-inflammatory properties, making it a candidate for further investigation in autoimmune and chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of 4-(aminomethyl)-1-benzylpiperidine-4-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring various derivative forms and formulation strategies to enhance the compound's therapeutic profile.

In conclusion, 4-(aminomethyl)-1-benzylpiperidine-4-carboxylic acid represents a versatile scaffold with significant potential in drug discovery. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in disease models. The continued exploration of this compound is expected to yield valuable insights and contribute to the development of next-generation therapeutics.